Cas no 2137616-11-4 (2,4,4-trimethylpentane-1-sulfonamide)

• Product Name: 2,4,4-trimethylpentane-1-sulfonamide
• CAS No: 2137616-11-4
• MF: C₈H₁₉NO₂S
• MW: 193.306961297989
• CID: 6018806
• PubChem ID: 87086972
• Update Time: 2025-06-13

2,4,4-trimethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,4-trimethylpentane-1-sulfonamide
• SCHEMBL276028
• EN300-1120857
• 2137616-11-4

• Inchi： 1S/C8H19NO2S/c1-7(5-8(2,3)4)6-12(9,10)11/h7H,5-6H2,1-4H3,(H2,9,10,11)
• InChI Key： ZUYWYCVRHQRYJH-UHFFFAOYSA-N
• SMILES： S(CC(C)CC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 193.11365002g/mol
• Monoisotopic Mass: 193.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 2,4,4-trimethylpentane-1-sulfonamide

Comprehensive Overview of 2,4,4-Trimethylpentane-1-sulfonamide (CAS No. 2137616-11-4): Properties, Applications, and Industry Insights

2,4,4-Trimethylpentane-1-sulfonamide (CAS No. 2137616-11-4) is a specialized sulfonamide derivative with a unique molecular structure, combining a branched hydrocarbon chain with a sulfonamide functional group. This compound has garnered attention in pharmaceutical and chemical research due to its potential as an intermediate in synthetic pathways. The trimethylpentane backbone contributes to its lipophilicity, while the sulfonamide moiety enhances its reactivity, making it valuable for designing bioactive molecules.

In recent years, the demand for high-purity sulfonamide compounds like 2,4,4-trimethylpentane-1-sulfonamide has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "sulfonamide applications in medicine" or "CAS 2137616-11-4 solubility data," reflecting the compound's relevance in optimizing drug formulations. Its stability under physiological conditions makes it a candidate for probing enzyme inhibition mechanisms, particularly in antimicrobial and anti-inflammatory studies.

From a synthetic chemistry perspective, the compound's branched alkyl structure offers steric hindrance, which can influence reaction selectivity. This property aligns with the growing interest in "green chemistry alternatives" and "sustainable synthesis routes," as industries seek to minimize waste. Analytical techniques such as HPLC and NMR are critical for characterizing 2,4,4-trimethylpentane-1-sulfonamide, ensuring compliance with regulatory standards like ICH Q3D for elemental impurities.

The compound's physicochemical properties—including melting point, logP, and hydrogen-bonding capacity—are frequently queried in databases, underscoring its utility in QSAR modeling. With the rise of AI-driven drug design, datasets incorporating sulfonamide derivatives are increasingly valuable for training predictive algorithms. This intersects with trending topics such as "machine learning in chemical research" and "in silico ADMET prediction."

In industrial settings, 2,4,4-trimethylpentane-1-sulfonamide is explored for specialty polymer modification, where its sulfonamide group can enhance material properties like thermal stability. Patent literature reveals applications in coatings and adhesives, responding to market needs for high-performance materials. Environmental considerations also drive research into its biodegradation pathways, addressing queries like "eco-friendly sulfonamide disposal."

To conclude, CAS 2137616-11-4 represents a versatile building block with cross-disciplinary significance. Its integration into next-generation therapeutics and advanced materials highlights the compound's alignment with both current scientific trends and industrial demands, ensuring sustained interest in its development and applications.